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Compound of Interest

Compound Name: Ingenol 3,20-dibenzoate

Cat. No.: B1210057 Get Quote

An In-depth Technical Guide to Ingenol 3,20-
Dibenzoate
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical structure, properties, and

biological activities of Ingenol 3,20-dibenzoate (IDB). It is intended to serve as a technical

resource, consolidating key data and outlining its mechanism of action for professionals in the

fields of oncology, immunology, and pharmacology.

Core Chemical Identity and Properties
Ingenol 3,20-dibenzoate is a diterpenoid and a benzoate ester belonging to the ingenane

class of molecules.[1] It is a well-documented activator of Protein Kinase C (PKC) and has

been investigated for its potent anticancer and apoptosis-inducing capabilities.[2]

Chemical Structure
The complex, polycyclic structure of Ingenol 3,20-dibenzoate features a unique

tetracyclo[7.5.1.0¹,⁵.0¹⁰,¹²]pentadecane core. The molecule is characterized by esterification at

the C3 and C20 positions with benzoyl groups, which are critical for its biological activity.[3]
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Identifier Value

IUPAC Name

[(1S,4S,5S,6R,9S,10R,12R,14R)-4-benzoyloxy-

5,6-dihydroxy-3,11,11,14-tetramethyl-15-oxo-7-

tetracyclo[7.5.1.0¹,⁵.0¹⁰,¹²]pentadeca-2,7-

dienyl]methyl benzoate[1]
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Physicochemical and Spectroscopic Data
The following table summarizes the key physicochemical properties of Ingenol 3,20-
dibenzoate. While melting and boiling points are not readily available in the literature, other

essential data has been compiled from various sources.[4]

Property Value Source

Molecular Formula C₃₄H₃₆O₇ [1][2][5]

Molecular Weight 556.65 g/mol [2][5]

Exact Mass 556.2461 g/mol [PubChem]

CAS Number 59086-90-7 [1][5]

Appearance Powder [4]

Purity ≥97% (Commercially available) [2][6]

Solubility
Soluble in DMSO (20 mg/mL)

and Ethanol (20 mg/mL)
[6]

Stability
Stable at normal temperatures

and pressures.
[4]

Storage

Short-term (days to weeks):

Dry, dark at 0-4°C. Long-term

(months to years): -20°C.

[7]
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Mechanism of Action and Signaling Pathways
Ingenol 3,20-dibenzoate is a potent, isoform-selective agonist of Protein Kinase C (PKC).[5]

Its primary mechanism involves the direct activation and translocation of specific PKC isoforms

from the cytosol to cellular membranes, initiating downstream signaling cascades that

culminate in apoptosis or enhanced immune cell function.

Induction of Apoptosis
IDB induces apoptosis in cancer cells, such as Jurkat cells, through a pathway that involves the

activation of caspase-3.[3] Notably, this pro-apoptotic signaling is independent of the activation

of the transcription factors AP-1 and NF-κB, distinguishing its mechanism from other PKC

activators.[3]
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IDB-Induced Apoptotic Pathway

Enhancement of Natural Killer (NK) Cell Activity
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In the context of immunotherapy, IDB has been shown to enhance the function of Natural Killer

(NK) cells against non-small cell lung cancer (NSCLC) cells. This enhancement is mediated by

an increase in IFN-γ production and degranulation by the NK cells, a process that is also

dependent on PKC activation.

Experimental Workflow

Ingenol 3,20-Dibenzoate
(IDB)

NK Cells

Stimulates

PKC Activation

via

NSCLC Cells

Co-stimulation

Increased
Degranulation

Increased
IFN-γ Production

Enhanced Lysis of
NSCLC Cells

Click to download full resolution via product page

Workflow for IDB Enhancement of NK Cell Lysis

Experimental Protocols
Detailed protocols for the chemical synthesis and purification of Ingenol 3,20-dibenzoate are

not widely available in peer-reviewed literature. The compound is typically isolated from natural
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sources or obtained from commercial suppliers. However, protocols for the preparation of

working solutions for in vitro and in vivo studies are well-established.

Preparation of Stock Solutions
For cellular assays and other in vitro experiments, a concentrated stock solution is typically

prepared in an organic solvent.

Objective: To prepare a high-concentration stock solution for serial dilution.

Materials:

Ingenol 3,20-dibenzoate (powder)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Protocol:

Weigh the desired amount of Ingenol 3,20-dibenzoate powder in a sterile vial.

Add the appropriate volume of DMSO to achieve the target concentration (e.g., 20

mg/mL).[6]

Vortex or sonicate the solution until the compound is completely dissolved.

Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.[5]

Before use, allow an aliquot to equilibrate to room temperature for at least one hour.[5]

Preparation of Working Solutions for In Vivo Studies
For animal studies, a formulation that is biocompatible and ensures appropriate delivery is

required. The following is an example protocol for an intraperitoneal (i.p.) injection formulation.

[3]

Objective: To prepare a working solution of IDB in a vehicle suitable for animal

administration.
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Materials:

Ingenol 3,20-dibenzoate stock solution (e.g., 50 mg/mL in DMSO)

Corn oil (or other suitable vehicle)

Sterile tubes

Protocol:

This protocol yields a clear solution of ≥ 5 mg/mL.[3]

To prepare 1 mL of working solution, add 100 µL of the 50 mg/mL DMSO stock solution to

900 µL of corn oil.[3]

Mix the solution thoroughly by vortexing or trituration to ensure a homogenous emulsion.

It is recommended to prepare this working solution fresh on the day of use.[5] If

precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[3]

Safety and Handling
Ingenol 3,20-dibenzoate is classified as harmful if swallowed, in contact with skin, or if

inhaled.[1] Appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses, should be worn at all times when handling the compound. All work should be

conducted in a well-ventilated area or a chemical fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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